Cas no 2256714-39-1 ((4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid)

(4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid structure
2256714-39-1 structure
Product Name:(4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid
CAS No:2256714-39-1
MF:C7H8BFO2
MW:159.983595848083
CID:6825912
PubChem ID:172403913
Update Time:2025-03-02

(4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2256714-39-1
    • (4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid
    • CS-24071
    • Inchi: 1S/C7H8BFO2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,10-11H,1H3/i1D3,2D,3D,4D
    • InChI Key: IQMLIVUHMSIOQP-RLTMCGQMSA-N
    • SMILES: FC1C([2H])=C([2H])C(B(O)O)=C(C([2H])([2H])[2H])C=1[2H]

Computed Properties

  • Exact Mass: 160.0977983Da
  • Monoisotopic Mass: 160.0977983Da
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
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